Cas no 887463-39-0 (1,7-dimethyl-3-(2-phenylethyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3-(2-phenylethyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887463-39-0
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 6216100
• PubChem ID: 16798038
• Update Time: 2025-10-30

1,7-dimethyl-3-(2-phenylethyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-3-(2-phenylethyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 1,7-dimethyl-3-phenethyl-8-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 4,7-dimethyl-2-(2-phenylethyl)-6-propylpurino[7,8-a]imidazole-1,3-dione
• 887463-39-0
• AKOS015862233
• SR-01000021971-1
• SR-01000021971
• F2542-1669

• Inchi： 1S/C20H23N5O2/c1-4-11-23-14(2)13-25-16-17(21-19(23)25)22(3)20(27)24(18(16)26)12-10-15-8-6-5-7-9-15/h5-9,13H,4,10-12H2,1-3H3
• InChI Key： GUZFYGOLCNGRNW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(CCC)C(C)=CN32)N(C)C(N1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 365.18517499g/mol
• Monoisotopic Mass: 365.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.8Ų

Additional information on 1,7-dimethyl-3-(2-phenylethyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 1,7-dimethyl-3-(2-phenylethyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 887463-39-0)

1,7-dimethyl-3-(2-phenylethyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 887463-39-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound belongs to the imidazopyrimidine class, a scaffold that has been extensively studied for its biological activity. The presence of multiple substituents such as dimethyl, (2-phenylethyl), and propyl groups contributes to its unique chemical profile and may influence its interactions with biological targets.

The imidazopyrimidine core is a privileged structure in drug discovery, known for its ability to modulate various biological pathways. Research has indicated that compounds within this class can exhibit a range of activities, including antiviral, anticancer, and anti-inflammatory effects. The specific arrangement of substituents in 1,7-dimethyl-3-(2-phenylethyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione suggests that it may interact with enzymes or receptors in a manner that could be therapeutically beneficial.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater accuracy. Studies have shown that the (2-phenylethyl) group in this molecule may enhance its solubility and bioavailability while also influencing its binding interactions. Additionally, the propyl substituent could contribute to its stability and metabolic profile.

In the context of drug development, the synthesis of analogs of 1,7-dimethyl-3-(2-phenylethyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has been a focus of numerous research groups. By modifying the substituents or the core structure itself, scientists aim to optimize pharmacokinetic properties while maintaining or enhancing biological activity. The use of high-throughput screening (HTS) techniques has facilitated the identification of lead compounds that can be further refined through structure-based drug design.

One particularly intriguing aspect of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. Preclinical studies have suggested that imidazopyrimidine derivatives can disrupt aberrant signaling by inhibiting specific kinases. The unique combination of substituents in 1,7-dimethyl-3-(2-phenylethyl)-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione may make it an effective inhibitor of certain kinases while minimizing off-target effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocycles like this one. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the imidazopyrimidine core. Additionally， modern spectroscopic methods like NMR and mass spectrometry are essential for characterizing the structure and purity of the final product.

Evaluation of the pharmacological properties of 1-naphthylamine derivatives CAS No 887463 39 0 has been conducted using both in vitro and in vivo models. In vitro assays have provided insights into its interaction with target proteins and enzymes，while animal models have helped assess its overall efficacy and safety profile。 These studies have laid the groundwork for further clinical development if promising results continue to emerge。

The future direction of research on this compound may include exploring its potential in combination therapies，where it could be paired with other drugs to enhance therapeutic outcomes。 Additionally， investigating its mechanism of action at a molecular level could provide valuable insights into how it interacts with biological systems。 This knowledge could be leveraged to develop more effective derivatives with improved pharmacological profiles。

In conclusion,1-naphthylamine derivatives CAS No 887463 39 0 represents a promising candidate for further exploration in medicinal chemistry。 Its unique structural features，combined with recent advancements in drug discovery technologies，make it an exciting subject for future research。 As more data becomes available，its potential applications in treating various diseases could become clearer，leading to new therapeutic options for patients worldwide。